Ethyl 2-(dimethylamino)-3-phenylpropanoate
Overview
Description
Ethyl 2-(dimethylamino)-3-phenylpropanoate, commonly known as EDDP, is a synthetic compound that belongs to the class of amphetamines. It is a white crystalline powder that is used in scientific research to study the effects of amphetamines on the human body. EDDP is a controlled substance and is not approved for human consumption.
Mechanism Of Action
EDDP acts as a central nervous system stimulant and produces effects similar to other amphetamines. It increases the release of dopamine, norepinephrine, and serotonin in the brain, which leads to increased alertness, energy, and euphoria.
Biochemical And Physiological Effects
EDDP has been shown to produce a range of biochemical and physiological effects in the body. It increases heart rate, blood pressure, and body temperature, and can cause insomnia, anxiety, and agitation. Long-term use of EDDP can lead to addiction, tolerance, and withdrawal symptoms.
Advantages And Limitations For Lab Experiments
EDDP is a reliable and consistent reference material for the analysis of amphetamines in biological samples. However, its use is limited to scientific research and is not approved for human consumption. EDDP is also a controlled substance, which means that its use and possession are strictly regulated by law.
Future Directions
There are several future directions for research on EDDP and its effects on the human body. One area of interest is the development of new analytical methods for the detection and quantification of amphetamines in biological samples. Another area of research is the study of the long-term effects of amphetamine use on the brain and other organs. Additionally, there is a need for further research on the potential therapeutic uses of amphetamines in the treatment of certain medical conditions.
Synthesis Methods
EDDP can be synthesized by the reaction of ethyl phenylacetate with dimethylamine in the presence of a catalyst. The reaction yields EDDP as the primary product, which can be purified by recrystallization.
Scientific Research Applications
EDDP is widely used in scientific research to study the effects of amphetamines on the human body. It is used as a standard reference material for the analysis of amphetamines in biological samples such as urine, blood, and hair. EDDP is also used to study the metabolism and pharmacokinetics of amphetamines in the body.
properties
CAS RN |
15504-42-4 |
|---|---|
Product Name |
Ethyl 2-(dimethylamino)-3-phenylpropanoate |
Molecular Formula |
C13H19NO2 |
Molecular Weight |
221.29 g/mol |
IUPAC Name |
ethyl 2-(dimethylamino)-3-phenylpropanoate |
InChI |
InChI=1S/C13H19NO2/c1-4-16-13(15)12(14(2)3)10-11-8-6-5-7-9-11/h5-9,12H,4,10H2,1-3H3 |
InChI Key |
LJIHKWFNOYAMDI-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(CC1=CC=CC=C1)N(C)C |
Canonical SMILES |
CCOC(=O)C(CC1=CC=CC=C1)N(C)C |
synonyms |
2-Dimethylamino-3-phenylpropionic acid ethyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 3-[2-[[4-acetyl-5-[[5-(2,2-dicyanoethenyl)-3-(3-methoxy-3-oxopropyl)-4-methyl-1H-pyrrol-2-yl]methyl]-3-methyl-1H-pyrrol-2-yl]methyl]-5-(2,2-dicyanoethenyl)-4-methyl-1H-pyrrol-3-yl]propanoate](/img/structure/B90820.png)
